Cas no 36508-80-2 ((S)-Cotinine N-Oxide)

• Product Name: (S)-Cotinine N-Oxide
• CAS No: 36508-80-2
• Molecular Formula: C₁₀H₁₂N₂O₂
• Molecular Weight: 192.21448
• CID: 308171
• PubChem ID: 9815514

(S)-Cotinine N-Oxide Properties

Names and Identifiers

• 2-Pyrrolidinone,1-methyl-5-(1-oxido-3-pyridinyl)-, (5S)-
• (-)-COTININE N-OXIDE
• (S)-Cotinine N-Oxide
• 1-methyl-5-(1-oxidopyridin-1-ium-3-yl)pyrrolidin-2-one
• 1-methyl-5-(1-oxidopyridin-5-yl)pyrrolidin-2-one
• AC1L33D8
• CCRIS 7626
• cotinine-N-oxide
• CTK4H6560
• KB-219420
• LS-138926
• (5S)-1-methyl-5-(1-oxidopyridin-1-ium-3-yl)pyrrolidin-2-one
• (S)-1-methyl-5-(3-pyridinyl)-2-Pyrrolidinone N-oxide
• cotinine N-oxide
• cotinin-N-oxid
• 36508-80-2
• CHEMBL3544793
• 3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-olate
• Q27161265
• (5s)-1-methyl-5-(1-oxido-3-pyridinyl)-2-pyrrolidinone
• 1-METHYL-5-(1-OXIDOPYRIDIN-5-YL)-PYRROLIDIN-2-ONE
• (S)-1-methyl-5-(1-oxido-3-pyridinyl)-2-Pyrrolidinone
• (S)-3-(1-Methyl-5-oxopyrrolidin-2-yl)pyridine 1-oxide
• CHEBI:89087
• (5S)-1-methyl-5-(1-oxo-1lambda(5)-pyridin-3-yl)pyrrolidin-2-one

• InChIKey： CIPULDKLIIVIER-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N2O2/c1-11-9(4-5-10(11)13)8-3-2-6-12(14)7-8/h2-3,6-7,9H,4-5H2,1H3
• SMILES： [O-][N+]1=CC=CC(C2CCC(=O)N2C)=C1

Computed Properties

• Exact Mass: 192.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.089877630g/mol
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 1.34630
• PSA: 45.77000
• Melting Point: 116-117°C
• Stability/Shelf Life: Moisture Sensitive - Seal Tightly and Store in Freezer

(S)-Cotinine N-Oxide Security Information

(S)-Cotinine N-Oxide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%